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Compound of Interest

Compound Name: 6-Methylcoumarin

Cat. No.: B191867

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifier and safety
data for 6-methylcoumarin. The information is presented to support laboratory research and
professional applications in drug development and other scientific fields. All quantitative data is
summarized for clarity, and representative experimental methodologies for safety assessment
are detailed.

Chemical Identification

The Chemical Abstracts Service (CAS) has assigned the following registry number to 6-
methylcoumarin:

o CAS Registry Number: 92-48-8[1][2][3][4][5]

This unique identifier is crucial for unambiguous identification in databases, regulatory
submissions, and procurement. The compound is also known by synonyms such as 6-Methyl-
2H-1-benzopyran-2-one and Toncarine.[1][4]

Safety and Physicochemical Data

The following table summarizes the key quantitative safety and physicochemical properties of
6-methylcoumarin. This data is essential for risk assessment and the design of safe handling
procedures in a laboratory or industrial setting.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b191867?utm_src=pdf-interest
https://www.benchchem.com/product/b191867?utm_src=pdf-body
https://www.benchchem.com/product/b191867?utm_src=pdf-body
https://www.benchchem.com/product/b191867?utm_src=pdf-body
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://catalog.labcorp.com/crop-chemical/oecd-402-ocspp-870-1200--acute-dermal-toxicity
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://pubmed.ncbi.nlm.nih.gov/15601231/
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.benchchem.com/product/b191867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C10HsO2 [2][3]
Molecular Weight 160.17 g/mol [3114]
Appearance White crystalline powder/solid [1][2][6]
Melting Point 73 - 76 °C (163.4 - 168.8 °F) [1][2][3]
Boiling Point 303 °C (577.4 °F) at 725 G
mmHg
Flash Point 130 °C (266 °F) [7]

Soluble in ethanol, ether, and

N benzene.[2] Very slightly
Solubility ] [2][4]
soluble in hot water. Insoluble

in water.[4]
Acute Oral Toxicity (LD50) 1.68 g/kg (rat) [2]
Acute Dermal Toxicity (LD50) > 5 g/kg (rabbit) [2]

Hazard Classification and Precautionary Statements

6-Methylcoumarin is classified as hazardous under the OSHA Hazard Communication
Standard.[1] The following hazard and precautionary statements are commonly associated with
this compound:

Hazard Statements:

H302: Harmful if swallowed.[8][9][10]

H317: May cause an allergic skin reaction.[8][9]

H319: Causes serious eye irritation.[10]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[8][9]

Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[8][10]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[10]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[9]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[10]

Experimental Protocols for Safety Assessment

The toxicological data presented, such as LD50 values, are determined through standardized
experimental protocols. While the specific historical study reports for 6-methylcoumarin are
not readily available, the methodologies would be analogous to the internationally recognized
OECD (Organisation for Economic Co-operation and Development) Guidelines for the Testing
of Chemicals. These guidelines ensure that data is reliable, reproducible, and comparable
across different laboratories and regulatory bodies.

Acute Oral Toxicity Assessment (Based on OECD Test
Guideline 401)

The acute oral toxicity of a substance, which determines the LD50 value, is typically assessed
as follows:

o Objective: To determine the adverse effects that occur within a short time after oral
administration of a single dose of the substance.[2]

o Test Animals: Healthy, young adult laboratory rodents (commonly rats) are used.[2] At least 5
rodents of the same sex are used for each dose level.[2]

e Procedure:

o The test substance is administered in graduated doses to several groups of animals, with
one dose per group.[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.scribd.com/document/362145448/Oecd-401-PDF
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.oecd.org/en/publications/test-no-401-acute-oral-toxicity_9789264040113-en.html
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.benchchem.com/product/b191867?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Administration is typically done by gavage.[2]

o A control group receives the vehicle (the solvent used to dissolve or suspend the
substance) only.

e Observation:

o Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,
and behavior), and body weight changes for a period of at least 14 days.

o All animals that die during the test undergo a gross necropsy.[2]

o Data Analysis: The LD50 (median lethal dose) is calculated, which is the statistically derived
single dose expected to cause death in 50% of the animals.[2]

Acute Dermal Toxicity Assessment (Based on OECD
Test Guideline 402)

This test provides information on health hazards likely to arise from short-term dermal
exposure.[1][3][6]

o Objective: To assess the potential adverse effects of short-term dermal exposure to a
chemical.[3]

o Test Animals: Typically, rats or rabbits are used.[4]
e Procedure:

o The test substance is applied to a shaved area of the skin, which should be approximately
10% of the total body surface area.[4]

o The substance is held in contact with the skin for a 24-hour period, often under a porous
gauze dressing.[4]

o The initial dose is selected to produce signs of toxicity without causing severe effects or
mortality.[1]

e Observation:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://catalog.labcorp.com/crop-chemical/oecd-402-ocspp-870-1200--acute-dermal-toxicity
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://catalog.labcorp.com/crop-chemical/oecd-402-ocspp-870-1200--acute-dermal-toxicity
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Animals are observed daily for at least 14 days for signs of toxicity and mortality.[4]
o Body weights are recorded weekly.[4]

o At the end of the study, all animals are subjected to a gross necropsy.[4]

o Data Analysis: The results are used to classify the substance based on its acute dermal
toxicity. If mortality is observed, an LD50 value can be estimated.

Visualized Workflow: Chemical Safety Assessment

The following diagram illustrates a generalized workflow for assessing and managing the safety
of a chemical like 6-methylcoumarin in a research and development context.
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Caption: Workflow for Chemical Safety Assessment and Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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